Phenol, 2-hexadecyl-

• CAS RN: 25401-86-9
• Molecular Formula: C22H38O
• Molecular Weight: 318.5 g/mol
• IUPAC Name: 2-hexadecylphenol
• InChI: InChI=1S/C22H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-19-16-17-20-22(21)23/h16-17,19-20,23H,2-15,18H2,1H3
• InChI Key: HMWIHOZPGQRZLR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCC1=CC=CC=C1O

Description

Phenol, 2-hexadecyl- is a useful research compound. Its molecular formula is C22H38O and its molecular weight is 318.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of about 14.94 g of 1-hexadecyl-2-methoxybenzene in methylene chloride, under argon, was cooled to about -78° C. and about 3.76 g of boron tribromide was added. The mixture was allowed to warm to room temperature, was then stirred for about 24 hours and quenched by the dropwise addition of ice-cold water. The mixture was then washed with sodium bicarbonate solution, dried and evaporated, giving about 14 g of the desired reagent, mp 54°-55° C.